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Compound of Interest

Compound Name: 1-Acetylindolin-5-ylboronic acid

CAS No.: 905971-97-3

Cat. No.: B1449902

Get Quote

Focus: Physicochemical Characterization, Stoichiometric Precision, and Synthetic Application.

Executive Summary
1-Acetylindolin-5-ylboronic acid (CAS: 905971-97-3) is a specialized organoboron reagent

used primarily in Suzuki-Miyaura cross-coupling reactions to introduce the N-acetylindoline

motif into pharmaceutical scaffolds. While its theoretical molecular weight is 205.02 g/mol , the

practical handling of this compound requires an advanced understanding of the boronic acid-

boroxine equilibrium.

This guide moves beyond simple database values to explain how environmental factors alter

the "effective" molecular weight, ensuring precision in drug development workflows.[1]

Physicochemical Core Data
The following data serves as the baseline for all stoichiometric calculations.
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Parameter Technical Specification

IUPAC Name (1-acetyl-2,3-dihydro-1H-indol-5-yl)boronic acid

Common Name 1-Acetylindolin-5-ylboronic acid

CAS Registry Number 905971-97-3

Molecular Formula C₁₀H₁₂BNO₃

Molecular Weight (Monoisotopic) 205.02 g/mol

Physical State White to light beige solid

Solubility
DMSO (High), Methanol (Moderate), Water

(Low)

pKa (Predicted) ~8.41 (Boronic acid group)

Critical Note: The molecular weight of 205.02 g/mol assumes the compound is in its fully

hydrated, monomeric boronic acid form (

).[1]

The Stoichiometry Trap: Boroxine Equilibrium
Experienced medicinal chemists know that boronic acids are rarely 100% pure monomers.[1]

Upon storage or drying, they spontaneously dehydrate to form cyclic trimers known as

boroxines.[1] This alters the effective molecular weight and can lead to stoichiometric errors if

not accounted for.[1]

The Dehydration Mechanism
Three molecules of the boronic acid release three water molecules to form one boroxine ring.

[1]
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Impact on Effective Molecular Weight (EMW)
If your reagent has partially dehydrated, weighing it based on the theoretical MW (205.[1]02)

will result in over-dosing the boron equivalents in your reaction.[1]

Species Form Formula
Molecular Weight (
g/mol )

Effective MW per
Boron Unit

Pure Monomer C₁₀H₁₂BNO₃ 205.02 205.02

Boroxine (Trimer) C₃₀H₃₀B₃N₃O₆ 561.00 187.00

Scenario: You weigh 205 mg of the reagent.[1]

If 100% Monomer: You have 1.00 mmol of Boron.[1]

If 100% Boroxine: You have 1.096 mmol of Boron.[1]

Result: A ~10% excess of reagent.[1] While often acceptable, this variance can skew

kinetic studies or waste expensive coupling partners.[1]

Visualization: The Boroxine Equilibrium
The following diagram illustrates the dynamic relationship between the monomer and trimer

states.[1]
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Figure 1: The reversible dehydration pathway.[1] Storage in desiccators promotes the Trimer

(Right); aqueous reaction conditions promote the Monomer (Left).[1]

Analytical Validation Protocol
To ensure the integrity of 1-Acetylindolin-5-ylboronic acid before use in critical assays, follow

this self-validating analytical workflow.

A. 1H-NMR Validation (DMSO-d6)
Boronic acids exhibit distinct hydroxyl protons in dry DMSO-d6.[1]

Prepare Sample: Dissolve ~5 mg in dry DMSO-d6.

Target Signals:

Indoline Core: Look for the N-acetyl methyl group singlet at ~2.1-2.2 ppm.[1]

Boronic -OH: Two singlets or a broad singlet at ~8.0-8.2 ppm (integrating to 2H).[1]
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Boroxine Check: If the -OH signal is missing or integrates < 2H, the sample is partially

dehydrated (boroxine form).

D2O Shake: Add one drop of D2O.[1] The -OH peak at ~8.0 ppm should disappear

(exchangeable), confirming it is not an aryl proton.[1]

B. LC-MS Considerations[1]
Ionization: ESI (Electrospray Ionization) in Positive/Negative mode.[1]

Artifacts: Boronic acids often esterify with methanol or dehydrate in the MS source.[1]

Expected Mass (M+H): 206.02 (often weak).[1]

Common Artifacts: Look for

or methanol adducts

.[1]

Recommendation: Do not rely solely on the parent ion peak for purity; use UV (254 nm)

purity alongside NMR.[1]

Synthetic Application: Suzuki-Miyaura Coupling
The primary utility of this compound is coupling with aryl halides.[1] Below is a field-proven

protocol optimized for preventing protodeboronation (loss of the boron group).

Standard Operating Procedure (SOP)
Objective: Couple 1-Acetylindolin-5-ylboronic acid (1.2 equiv) with an Aryl Bromide (1.0

equiv).

Reagent Prep:

Weigh 1.2 equivalents of boronic acid (calculate using MW 205.02, acknowledging slight

excess if dehydrated).

Weigh 1.0 equivalent of Aryl Bromide.
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Weigh 0.05 equivalent (5 mol%) of Pd(dppf)Cl₂[1]·DCM (robust catalyst).[1]

Weigh 3.0 equivalents of Potassium Carbonate (K₂CO₃).[1]

Solvent System:

Use a degassed mixture of 1,4-Dioxane : Water (4:1).[1] The water is crucial to hydrolyze

any boroxine back to the reactive monomer species in situ.[1]

Reaction:

Heat to 80-90°C under Nitrogen/Argon for 2-4 hours.

Note: Monitor by LC-MS.[1] If protodeboronation (formation of N-acetylindoline, MW ~161)

is observed, lower temperature to 60°C and switch base to Cs₂CO₃.

Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Phenylboronic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagent Weighing
(Target 1.2 Equiv)

Add Solvent: Dioxane/H₂O (4:1)
(Promotes Monomer Formation)

Add Pd(dppf)Cl₂ & Base
(Inert Atmosphere)

Heat to 80°C

LC-MS Check

Product Formed
(Proceed to Workup)

Target Mass Found

Protodeboronation?
(Byproduct MW ~161)

Byproduct Found

Retry: Lower Temp / Cs₂CO₃

Click to download full resolution via product page

Figure 2: Optimized workflow for Suzuki coupling using 1-Acetylindolin-5-ylboronic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1449902/docs?utm_src=pdf-body-img#technical-profile-1-acetylindolin-5-ylboronic-acid
https://www.benchchem.com/product/b1449902/docs?utm_src=pdf-body#technical-profile-1-acetylindolin-5-ylboronic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449902?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for

CID 52914896, (1-acetyl-2,3-dihydro-1H-indol-5-yl)boronic acid. Retrieved from [Link][1]

Hall, D. G. (2005).[1] Boronic Acids: Preparation and Applications in Organic Synthesis and

Medicine. Wiley-VCH.[1] (General reference for Boroxine-Acid equilibrium mechanics).

University of Edinburgh. (2025).[1] The Boroxine–Boronic Acid Equilibrium. Research

Explorer. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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